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Introduction
ATTO 465 is a fluorescent label characterized by its strong absorption, high fluorescence

quantum yield, and significant Stokes shift.[1][2][3] The maleimide derivative of ATTO 465 is a

thiol-reactive probe that enables the specific covalent labeling of proteins and other

biomolecules containing sulfhydryl groups, which are most commonly found in cysteine

residues.[2][4] The reaction proceeds via a Michael addition, forming a stable thioether bond

under mild conditions.[5] This specificity makes ATTO 465 maleimide an excellent tool for a

variety of applications, including fluorescence microscopy, flow cytometry, and single-molecule

detection, where precise and stable labeling is critical.[1][6]

ATTO 465 Maleimide Characteristics
The optical and physical properties of ATTO 465 maleimide are summarized below. These

values are essential for calculating the degree of labeling and for designing experimental

setups.
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Parameter Value Reference(s)

Molecular Weight (MW) 518 g/mol [1][2][3]

Absorbance Max (λabs) 453 nm [1][2][3]

Emission Max (λfl) 506 nm [1][3]

Molar Extinction Coefficient

(εmax)
75,000 M⁻¹ cm⁻¹ [1][2][3]

Fluorescence Quantum Yield

(ηfl)
75% [1][2][3]

Fluorescence Lifetime (τfl) 5.0 ns [1][3]

Correction Factor (CF₂₈₀) 0.48 [1][7]

Recommended Solvent Anhydrous DMSO or DMF [2][3]

Storage Conditions
-20°C, protected from light and

moisture
[1][2][3][7]

Principle of the Reaction
The labeling reaction utilizes the high reactivity of the maleimide group towards the thiol group

of cysteine residues. This reaction is highly selective within a pH range of 7.0 to 7.5.[1][7] At

this pH, the cysteine thiol is sufficiently deprotonated to act as a nucleophile, while other

potentially reactive groups, such as amines, remain largely protonated and unreactive.[1][5]

Disulfide bonds within a protein are unreactive towards maleimides and must first be reduced

to free thiols to be available for labeling.[4][5]
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Reaction of ATTO 465 maleimide with a protein thiol group.

Experimental Protocol
This protocol provides a general procedure for labeling proteins with ATTO 465 maleimide.

Optimization may be necessary for specific proteins and experimental goals.

Required Materials
ATTO 465 maleimide

Protein of interest containing free cysteine residues

Labeling Buffer: Phosphate-Buffered Saline (PBS), HEPES, or Tris buffer, pH 7.0-7.5.[1][4]

The buffer should be free of any thiol-containing compounds.[4]

Optional: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) for disulfide bond

reduction.[1][8]

Anhydrous, amine-free Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15556988/docs?utm_src=pdf-body-img#atto-465-maleimide-application-notes-and-protocol-for-protein-labeling
https://www.benchchem.com/product/b15556988/docs?utm_src=pdf-body#atto-465-maleimide-application-notes-and-protocol-for-protein-labeling
https://www.benchchem.com/product/b15556988/docs?utm_src=pdf-body#atto-465-maleimide-application-notes-and-protocol-for-protein-labeling
https://www.benchchem.com/product/b15556988/docs?utm_src=pdf-body#atto-465-maleimide-application-notes-and-protocol-for-protein-labeling
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20465.pdf
https://downloads.leica-microsystems.com/ATTO%20465/Product%20Configuration%20%26%20Tech%20Specs/ATTO_465_product_information_sheet_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification column: Sephadex G-25 or equivalent gel filtration column.[1][7]

Reaction tubes

Stirring or vortexing equipment

Reagent Preparation
Protein Solution:

Dissolve the protein in the Labeling Buffer to a concentration of 1-10 mg/mL (typically 50-

100 µM).[1][4][9]

If the protein buffer contains substances like Tris, free amino acids, or ammonium ions,

they should be removed by dialysis against the Labeling Buffer.[10]

Disulfide Bond Reduction (Optional):

If labeling of cysteines involved in disulfide bonds is desired, reduction is necessary.[4][5]

Add a 10-fold molar excess of TCEP to the protein solution.[1][9] Incubate for 20-30

minutes at room temperature.[4][8] TCEP does not need to be removed before labeling.[1]

Alternatively, DTT can be used, but any excess DTT must be removed by dialysis or a

desalting column before adding the maleimide dye, as it will compete for the dye.[1][8]

It is advisable to perform the reduction and subsequent labeling under an inert

atmosphere (e.g., nitrogen or argon) to prevent the re-formation of disulfide bonds.[1][9]

ATTO 465 Maleimide Stock Solution:

Allow the vial of ATTO 465 maleimide to equilibrate to room temperature before opening

to prevent moisture condensation.[2][3]

Immediately before use, prepare a 10-20 mM stock solution by dissolving the dye in

anhydrous DMSO or DMF.[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/mal.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Maleimide_Reaction_with_Reduced_Cysteine_Residues.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.benchchem.com/product/b15556988/docs?utm_src=pdf-body#atto-465-maleimide-application-notes-and-protocol-for-protein-labeling
https://www.benchchem.com/product/b15556988/docs?utm_src=pdf-body#atto-465-maleimide-application-notes-and-protocol-for-protein-labeling
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20465.pdf
https://downloads.leica-microsystems.com/ATTO%20465/Product%20Configuration%20%26%20Tech%20Specs/ATTO_465_product_information_sheet_en.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20465.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Maleimide solutions in DMSO or DMF are susceptible to hydrolysis and should be

prepared fresh for each experiment.[2]

Protein Labeling Procedure
Molar Ratio: Add the ATTO 465 maleimide stock solution to the protein solution to achieve a

final dye-to-protein molar ratio between 10:1 and 20:1.[1] Add the dye solution dropwise

while gently stirring or vortexing the protein solution.[1]

Alternative Strategy: For proteins with a known number of free thiols, a 1.3-fold molar

excess of dye per sulfhydryl group can be used.[7]

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C.[1] The reaction should be protected from light at all times.[1][7]

Quenching (Optional): To stop the reaction, a low molecular weight thiol such as glutathione

or mercaptoethanol can be added to consume any excess maleimide reagent.[1]

Purification of the Conjugate
It is crucial to remove unreacted and hydrolyzed dye from the labeled protein.[7]

Column Preparation: Prepare a gel filtration column (e.g., Sephadex G-25) with a bed

volume sufficient to separate the protein conjugate from the free dye.[7][9] Equilibrate the

column with Labeling Buffer (e.g., PBS, pH 7.4).[7]

Separation: Apply the reaction mixture to the top of the column.

Elution: Elute the column with Labeling Buffer. The first colored, fluorescent band to elute will

be the ATTO 465-labeled protein conjugate.[7] A slower-moving second band corresponds to

the unreacted and hydrolyzed free dye.[7]

Alternative Purification: For smaller-scale reactions, ultrafiltration using a device with an

appropriate molecular weight cutoff (MWCO) can be used to remove free dye.[9]

Storage of the Labeled Protein
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Short-term: Store the purified protein conjugate at 4°C, protected from light. For extended

storage at 4°C (several months), 2 mM sodium azide can be added as a preservative.[7][10]

Long-term: For long-term storage, divide the conjugate into small aliquots and freeze at

-20°C. Avoid repeated freeze-thaw cycles.[7][10]

In general, the storage conditions for the labeled protein should be similar to those of the

unlabeled protein.[7]

1. Prepare Protein Solution
(Buffer, pH 7.0-7.5)

2. Optional: Reduce Disulfides
(e.g., with TCEP)

4. Labeling Reaction
(Add dye to protein, incubate 2h @ RT)

3. Prepare ATTO 465 Maleimide
Stock Solution (in DMSO/DMF)

5. Purify Conjugate
(e.g., Gel Filtration)

6. Store Labeled Protein
(-20°C or 4°C, protected from light)
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Workflow for protein labeling with ATTO 465 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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